Cas no 760990-10-1 (3-Amino-4-hydroxyphenylboronic acid pinacol ester)

• Product Name: 3-Amino-4-hydroxyphenylboronic acid pinacol ester
• CAS No: 760990-10-1
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD13176535
• CID: 835972
• PubChem ID: 46738034
• Update Time: 2025-11-01

3-Amino-4-hydroxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 3-Amino-4-hydroxyphenylboronic acid pinacol ester
• Phenol, 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-AMINO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
• 3-Amino-4-hydroxyphenylboronic acid pinacol ester, AldrichCPR
• 760990-10-1
• MFCD13176535
• MB12339
• 2-amino-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
• BS-29494
• EN300-6763786
• DTXSID20674181
• RXHWPAXQYXTPJB-UHFFFAOYSA-N
• AT16188
• SCHEMBL4813256
• CS-0088570
• AKOS015960309
• DB-348055

• MDL： MFCD13176535
• Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)8-5-6-10(15)9(14)7-8/h5-7,15H,14H2,1-4H3
• InChI Key： RXHWPAXQYXTPJB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)N)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 235.13800
• Monoisotopic Mass: 235.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71000
• LogP: 1.85480

3-Amino-4-hydroxyphenylboronic acid pinacol ester Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-Amino-4-hydroxyphenylboronic acid pinacol ester

Research Briefing on 3-Amino-4-hydroxyphenylboronic acid pinacol ester (CAS: 760990-10-1) in Chemical Biology and Pharmaceutical Applications

3-Amino-4-hydroxyphenylboronic acid pinacol ester (CAS: 760990-10-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its boronate ester functionality, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry for constructing complex biaryl structures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-Amino-4-hydroxyphenylboronic acid pinacol ester as a key precursor in the synthesis of novel bortezomib analogs. The study revealed that modifications at the boronic acid moiety significantly influenced the binding affinity to the 20S proteasome, with pinacol ester derivatives exhibiting enhanced stability and bioavailability compared to their free acid counterparts. These findings underscore the compound's potential in optimizing next-generation proteasome inhibitors for cancer therapy.

Another groundbreaking application was reported in ACS Chemical Biology (2024), where the compound was utilized as a molecular probe for detecting reactive oxygen species (ROS) in cellular environments. The boronate ester's selective oxidation by ROS enabled real-time monitoring of oxidative stress in cancer cells, providing a valuable tool for studying redox biology and drug resistance mechanisms. This dual functionality—as both a synthetic building block and a diagnostic probe—positions 3-Amino-4-hydroxyphenylboronic acid pinacol ester as a multifunctional asset in translational research.

From a synthetic perspective, advances in catalytic systems have further expanded the utility of this compound. A 2024 Nature Communications paper detailed a palladium-catalyzed arylation protocol using 3-Amino-4-hydroxyphenylboronic acid pinacol ester, achieving unprecedented yields in aqueous media under mild conditions. This environmentally friendly methodology aligns with the pharmaceutical industry's growing emphasis on sustainable synthesis routes.

Despite these advancements, challenges remain in the large-scale production and purification of 3-Amino-4-hydroxyphenylboronic acid pinacol ester. Recent patents (WO2023124567, 2023) propose innovative crystallization techniques to address solubility issues, while computational studies (Journal of Chemical Information and Modeling, 2024) predict optimal protecting group strategies to improve synthetic efficiency. These developments suggest that ongoing optimization will further enhance the compound's accessibility for research and clinical applications.

In conclusion, 3-Amino-4-hydroxyphenylboronic acid pinacol ester continues to emerge as a pivotal compound at the intersection of chemical synthesis and biological discovery. Its evolving applications—from targeted therapy development to cellular diagnostics—reflect the dynamic nature of modern chemical biology. Future research directions may explore its incorporation into antibody-drug conjugates or its role in covalent inhibitor design, potentially unlocking new therapeutic paradigms.